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Compound of Interest

Compound Name: Atroscine

Cat. No.: B15889073

Get Quote

Atroscine: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Atroscine is a tropane alkaloid that acts as a competitive antagonist of muscarinic

acetylcholine receptors. It is the racemic form of hyoscine, also known as scopolamine. The

pharmacologically active component of Atroscine is the levorotatory isomer, (-)-hyoscine

(scopolamine). This guide provides a detailed overview of the chemical structure, properties,

pharmacology, and key experimental methodologies related to Atroscine.

Chemical Structure and Properties
Atroscine is structurally similar to atropine, with the key distinction being the presence of an

epoxide group across the C6 and C7 positions of the tropane ring.

Table 1: Chemical Identifiers and Properties of Atroscine
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Property Value

IUPAC Name

[(1R,2R,4S,5S,7s,9s)-9-methyl-3-oxa-9-

azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-

hydroxy-2-phenylpropanoate[1]

Synonyms
(±)-Scopolamine, dl-Hyoscine, Racemic

scopolamine[2]

CAS Number 138-12-5[1]

Molecular Formula C₁₇H₂₁NO₄[1]

Molecular Weight 303.35 g/mol [1]

Table 2: Physicochemical Properties of Atroscine and Related Compounds

Property
Atroscine (dl-
Hyoscine)

(-)-Scopolamine (l-
Hyoscine)

Atropine (dl-
Hyoscyamine)

Melting Point

195-197 °C

(hydrobromide salt,

decomposes)[2][3]

Data not readily

available for free base
115-118 °C[4]

Boiling Point 460.31 °C (estimated)
Data not readily

available

431.53 °C (rough

estimate)[4]

Solubility

Soluble in DMSO.[5]

Atroscine

hydrobromide is highly

soluble in water.[3]

Data not readily

available for free base

Soluble in ethanol,

DMSO, and

dimethylformamide.

Solubility in PBS (pH

7.2) is approximately

10 mg/mL.[6]

pKa
Data not readily

available

Data not readily

available
9.7 (at 21°C)[4]

Pharmacology
Mechanism of Action
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Atroscine functions as a non-selective, competitive antagonist at muscarinic acetylcholine

receptors (mAChRs), subtypes M1 through M5.[7][8] By binding to these receptors, it blocks

the effects of the neurotransmitter acetylcholine. This inhibition of the parasympathetic nervous

system leads to a variety of physiological effects.

Signaling Pathways
The five subtypes of muscarinic receptors are coupled to different G-protein signaling

cascades:

M1, M3, and M5 Receptors: These receptors couple to Gq/11 proteins. Activation of this

pathway stimulates phospholipase C (PLC), which leads to the production of inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular

calcium, while DAG activates protein kinase C (PKC).

M2 and M4 Receptors: These receptors couple to Gi/o proteins, which inhibit adenylyl

cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[5]

The following diagram illustrates the primary signaling pathways affected by Atroscine's

antagonistic action on muscarinic receptors.
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Caption: Antagonistic action of Atroscine on muscarinic receptor signaling pathways.

Experimental Protocols
Synthesis of Atroscine (Racemic Scopolamine)
While Atroscine is often extracted from plants of the Solanaceae family, a common synthetic

route involves the epoxidation of atropine or a related precursor. A representative synthetic

scheme is outlined below.
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Synthetic Pathway to Atroscine
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Caption: Simplified synthetic workflow for Atroscine.

A general protocol for the epoxidation step would involve dissolving atropine in a suitable

solvent and reacting it with an epoxidizing agent, such as a peroxy acid (e.g., m-

chloroperoxybenzoic acid), followed by purification.

Radioligand Binding Assay for Muscarinic Receptors
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This protocol is used to determine the binding affinity (Ki) of Atroscine for muscarinic receptor

subtypes.

4.2.1. Membrane Preparation

Homogenize tissue (e.g., rat brain) or cells expressing the target muscarinic receptor

subtype in ice-cold buffer.

Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.

Resuspend the final pellet in assay buffer and determine the protein concentration.

4.2.2. Competition Binding Assay

In a 96-well plate, add a fixed concentration of a suitable radioligand (e.g., [³H]-N-

methylscopolamine) to each well.

Add varying concentrations of unlabeled Atroscine to the wells.

Initiate the binding reaction by adding the prepared cell membranes.

Incubate the plate to allow the binding to reach equilibrium.

Terminate the reaction by rapid filtration through a glass fiber filter mat to separate bound

from free radioligand.

Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

Measure the radioactivity retained on the filters using a scintillation counter.

Calculate the specific binding at each concentration of Atroscine and determine the IC₅₀,

which can then be used to calculate the Ki value.

The following diagram outlines the workflow for a competitive radioligand binding assay.
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Competitive Radioligand Binding Assay Workflow
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Caption: Workflow for a competitive radioligand binding assay.

Isolated Guinea Pig Ileum Assay for Anticholinergic
Activity
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This functional assay measures the ability of Atroscine to inhibit acetylcholine-induced smooth

muscle contraction.

4.3.1. Tissue Preparation

Humanely euthanize a guinea pig and dissect a segment of the ileum.

Clean the ileum segment and suspend it in an isolated organ bath containing oxygenated

Tyrode's solution at 37°C.

Attach one end of the tissue to a fixed point and the other to an isometric force transducer to

record contractions.

Allow the tissue to equilibrate under a constant resting tension.

4.3.2. Experimental Procedure

Establish a cumulative concentration-response curve for acetylcholine to determine the

EC₅₀.

Wash the tissue and allow it to return to baseline.

Add a known concentration of Atroscine to the organ bath and incubate for a set period.

In the presence of Atroscine, re-establish the acetylcholine concentration-response curve.

A rightward shift in the acetylcholine concentration-response curve indicates competitive

antagonism by Atroscine. The magnitude of this shift can be used to calculate the pA₂

value, a measure of the antagonist's potency.

The logical relationship in this experiment is depicted below.
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Logic of the Isolated Guinea Pig Ileum Assay
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Caption: Logical relationship of agonist and antagonist in the functional assay.

Conclusion
Atroscine, as a racemic mixture of hyoscine, serves as a valuable tool in pharmacological

research for studying the effects of muscarinic acetylcholine receptor antagonism. Its well-

defined mechanism of action and the availability of robust in vitro assays make it a cornerstone

for investigating cholinergic signaling and for the development of new anticholinergic drugs.

This guide provides a foundational understanding of its chemical and pharmacological

properties, along with detailed experimental frameworks for its characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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